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Compound of Interest

Compound Name: Fucosterol (Standard)

cat. No.: B15560418

For Researchers, Scientists, and Drug Development Professionals

Abstract

Fucosterol, a prominent phytosterol derived from various marine algae, has garnered
significant scientific interest due to its diverse and potent biological activities. This technical
guide provides an in-depth overview of Fucosterol, including its fundamental physicochemical
properties, and a detailed exploration of its anti-inflammatory, anti-cancer, anti-diabetic, and
anti-adipogenic effects. The guide is intended to serve as a comprehensive resource, offering
detailed experimental protocols and elucidating the molecular mechanisms and signaling
pathways that underpin Fucosterol's therapeutic potential.

Physicochemical Properties of Fucosterol

Fucosterol is a sterol with a characteristic 24-ethylidene group. Its fundamental properties are
summarized in the table below, providing essential information for its handling and use in
experimental settings.
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Property Value Citations
CAS Number 17605-67-3 [11[2][3][41[5]
Molecular Formula C29H4s0

Molecular Weight 412.69 g/mol

(3B,24E)-stigmasta-5,24(28)-

Synonyms dien-3-ol, trans-24-ethylidene
Cholesterol

Appearance White to off-white solid

Purity >98%

Biological Activities and Mechanisms of Action

Fucosterol exhibits a wide spectrum of pharmacological activities, positioning it as a promising
candidate for the development of novel therapeutics. This section details its primary biological
effects and the underlying molecular signaling pathways.

Anti-Inflammatory Activity

Fucosterol has demonstrated potent anti-inflammatory properties by modulating key signaling
pathways involved in the inflammatory response. It effectively reduces the production of pro-
inflammatory mediators such as nitric oxide (NO), tumor necrosis factor-alpha (TNF-a), and
interleukin-6 (IL-6) in lipopolysaccharide (LPS)-stimulated macrophages.

The primary mechanism of its anti-inflammatory action involves the inhibition of the Nuclear
Factor-kappa B (NF-kB) and p38 Mitogen-Activated Protein Kinase (MAPK) signaling
pathways. Fucosterol treatment has been shown to suppress the phosphorylation and
subsequent degradation of IkBa, an inhibitor of NF-kB, thereby preventing the nuclear
translocation of the p65 subunit of NF-kB. Concurrently, it attenuates the phosphorylation of
p38 MAPK.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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